1,5-Dimethyl-1H-indazole-3-carbonitrile
Overview
Description
“1,5-Dimethyl-1H-indazole-3-carbonitrile” is a chemical compound with the CAS Number: 1015846-71-5 . It has a molecular weight of 171.2 and its linear formula is C10 H9 N3 .
Synthesis Analysis
The synthesis of indazoles, which includes “1,5-Dimethyl-1H-indazole-3-carbonitrile”, has been a topic of recent research . The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .
Molecular Structure Analysis
The InChI code for “1,5-Dimethyl-1H-indazole-3-carbonitrile” is 1S/C10H9N3/c1-7-3-4-10-8(5-7)9(6-11)12-13(10)2/h3-5H,1-2H3 . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.
Chemical Reactions Analysis
While specific chemical reactions involving “1,5-Dimethyl-1H-indazole-3-carbonitrile” are not mentioned in the search results, the synthesis of similar compounds often involves nickel-catalyzed addition to a nitrile, followed by proto-demetallation, tautomerization, and dehydrative cyclization .
Physical And Chemical Properties Analysis
“1,5-Dimethyl-1H-indazole-3-carbonitrile” is a solid at room temperature .
Scientific Research Applications
Pharmacology
1,5-Dimethyl-1H-indazole-3-carbonitrile: has shown promise in pharmacological research due to the indazole moiety’s broad spectrum of biological activities. Indazoles are known for their antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial properties . This compound could serve as a precursor or a scaffold in the design of new therapeutic agents targeting these conditions.
Material Science
In material science, 1,5-Dimethyl-1H-indazole-3-carbonitrile can be utilized in the synthesis of novel materials. Its unique physical, chemical, and biological properties make it a candidate for developing advanced materials with potential applications in electronics, coatings, and as functional additives.
Chemical Synthesis
This compound is valuable in chemical synthesis as a building block for creating complex molecules. Its indazole core is a versatile scaffold that can undergo various chemical reactions, enabling the synthesis of a wide range of heterocyclic compounds . These compounds have significant applications in developing pharmaceuticals and agrochemicals.
Biochemistry
In biochemistry, 1,5-Dimethyl-1H-indazole-3-carbonitrile may be used to study enzyme inhibition, given the indazole ring’s ability to interact with biological targets. It could help in understanding the mechanism of enzymes and aid in the development of enzyme inhibitors .
Agriculture
While direct applications in agriculture are not well-documented for 1,5-Dimethyl-1H-indazole-3-carbonitrile , its potential to serve as a precursor for agrochemicals is notable. The indazole ring system is present in several compounds with herbicidal and fungicidal properties, which could be explored with this compound .
Environmental Science
The environmental impact of 1,5-Dimethyl-1H-indazole-3-carbonitrile and its derivatives could be significant in pollution control and remediation studies. Its role in the synthesis of environmentally friendly chemicals is an area ripe for exploration .
Safety and Hazards
Mechanism of Action
Target of Action
Indazole derivatives, in general, have been found to interact with a variety of targets, including kinases such as chk1, chk2, and sgk . These kinases play crucial roles in cell cycle regulation and response to DNA damage .
Mode of Action
For instance, some indazole derivatives inhibit the activity of kinases, thereby affecting cell cycle progression and DNA damage response .
Biochemical Pathways
Given that indazole derivatives can interact with kinases, it’s plausible that they may influence pathways related to cell cycle regulation and dna damage response .
Result of Action
Some indazole derivatives have been shown to exhibit anti-proliferative activity, suggesting that they may inhibit cell growth .
properties
IUPAC Name |
1,5-dimethylindazole-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3/c1-7-3-4-10-8(5-7)9(6-11)12-13(10)2/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWGCSCSQWJXPNB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N(N=C2C#N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30651009 |
Source
|
| Record name | 1,5-Dimethyl-1H-indazole-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30651009 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1015846-71-5 |
Source
|
| Record name | 1,5-Dimethyl-1H-indazole-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30651009 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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